2-Bromo-6-(oxetan-3-yloxy)aniline

• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol
• IUPAC Name: 2-bromo-6-(oxetan-3-yloxy)aniline
• InChI: InChI=1S/C9H10BrNO2/c10-7-2-1-3-8(9(7)11)13-6-4-12-5-6/h1-3,6H,4-5,11H2
• InChI Key: ZQPDRWRWQBWRQR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)OC2=C(C(=CC=C2)Br)N

Description

2-Bromo-6-(oxetan-3-yloxy)aniline is a substituted aniline derivative featuring a bromine atom at the 2-position and an oxetan-3-yloxy group at the 6-position of the aromatic ring. This compound is of interest in medicinal and synthetic chemistry due to the unique electronic and steric properties imparted by its substituents. The bromine atom enhances electrophilic substitution reactivity, while the oxetane ring, a strained oxygen-containing heterocycle, contributes to improved metabolic stability and solubility compared to traditional ethers or alkyl chains .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Bromo-6-(oxetan-3-yloxy)aniline typically involves the bromination of 6-(oxetan-3-yloxy)aniline. The reaction conditions often include the use of bromine or bromine-containing reagents under controlled temperature and solvent conditions .

Industrial Production Methods: While specific industrial production methods are not widely documented, the compound is generally produced in research laboratories and chemical manufacturing facilities that specialize in custom synthesis and pharmaceutical intermediates .

Chemical Reactions Analysis

Types of Reactions: 2-Bromo-6-(oxetan-3-yloxy)aniline can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can participate in oxidation and reduction reactions, altering its oxidation state and functional groups.

Coupling Reactions: It can be used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium carbonate in polar solvents.

Oxidation: Reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Coupling Reactions: Palladium catalysts and organoboron reagents.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, Suzuki-Miyaura coupling can produce biaryl compounds .

Scientific Research Applications

2-Bromo-6-(oxetan-3-yloxy)aniline has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis and the development of new chemical entities.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential use in drug discovery and development.

Industry: Utilized in the synthesis of advanced materials and specialty chemicals

Mechanism of Action

The mechanism of action of 2-Bromo-6-(oxetan-3-yloxy)aniline involves its interaction with molecular targets through its functional groups. The oxetane ring can undergo ring-opening reactions, leading to the formation of reactive intermediates that can interact with various biological targets. The bromine atom can also participate in halogen bonding and other interactions .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The oxetan-3-yloxy group is a recurring motif in analogues such as N-Allyl-2-[(oxetan-3-yloxy)methyl]aniline (1n) and N-Benzyl-5-fluoro-2-[(oxetan-3-yloxy)methyl]aniline (1x) . Key comparisons include:

Compound	Substituents	Yield (%)	Physical State	Notable Features
2-Bromo-6-(oxetan-3-yloxy)aniline	Br (2), Oxetan-3-yloxy (6)	N/A	Hypothesized solid*	Bromine enhances electrophilicity; oxetane improves solubility.
1n	Allyl (N), Oxetan-3-yloxy (2)	83	Yellow oil	High yield; oil form suggests lower crystallinity.
1x	Benzyl (N), F (5), Oxetan-3-yloxy (2)	76	Yellow oil	Fluorine may reduce metabolic degradation.
1v	Benzyl (N), CH₃ (2), Oxetan-3-yloxy (6)	67	Yellow oil	Methyl group introduces steric hindrance.

*The target compound’s physical state is inferred; bromine’s atomic weight may favor crystallinity over analogues lacking halogens.

Key Research Findings and Data

Spectral and Analytical Comparisons

• NMR Shifts : In analogues like 1n and 1v, the oxetan-3-yloxy group produces distinct $^1\text{H}$ NMR signals at δ 4.5–5.0 ppm (oxetane protons) and $^{13}\text{C}$ signals near 80–85 ppm (C-O linkage) . Bromine’s deshielding effect in the target compound would likely downfield-shift adjacent aromatic protons.
• Mass Spectrometry : HRMS data for analogues (e.g., 1n: m/z 274.1445 [M+H]⁺) confirm molecular integrity . The target compound’s HRMS would require adjustment for bromine’s isotopic pattern.

Stability and Reactivity

The strained oxetane ring increases hydrolytic stability compared to linear ethers but may undergo acid-catalyzed ring-opening under harsh conditions.

Biological Activity

2-Bromo-6-(oxetan-3-yloxy)aniline is a compound of interest in medicinal chemistry due to its unique structural features that may confer specific biological activities. The presence of the bromine atom and the oxetane ring suggests potential interactions with biological macromolecules, making it a candidate for various therapeutic applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic effects, and relevant case studies.

• Chemical Formula : C₉H₈BrNO₂
• Molecular Weight : 232.07 g/mol
• Structure : The compound features a brominated aniline structure with an oxetane ring, which can influence its reactivity and interaction with biological targets.

The biological activity of 2-Bromo-6-(oxetan-3-yloxy)aniline is hypothesized to involve:

• Enzyme Inhibition : The compound may act as an inhibitor for various enzymes by binding to active sites, thereby modulating their activity.
• Protein-Ligand Interactions : Its structure allows for interactions with proteins, potentially altering their function or stability.
• Cell Signaling Modulation : The compound may interfere with signaling pathways by affecting receptor-ligand interactions.

Antimicrobial Activity

Recent studies indicate that compounds similar to 2-Bromo-6-(oxetan-3-yloxy)aniline exhibit significant antimicrobial properties. For instance, derivatives have shown efficacy against various bacterial strains, suggesting that this compound could be explored for its antibacterial potential.

Anti-inflammatory Effects

Research has demonstrated that related compounds can inhibit cyclooxygenase (COX) enzymes, which are crucial in the inflammatory response. The anti-inflammatory activity is often measured by IC₅₀ values, indicating the concentration required to inhibit 50% of enzyme activity.

Compound	COX-1 Inhibition (IC₅₀, μM)	COX-2 Inhibition (IC₅₀, μM)
Compound A	19.45 ± 0.07	42.1 ± 0.30
Compound B	26.04 ± 0.36	31.4 ± 0.12
2-Bromo-6-(oxetan-3-yloxy)aniline	TBD	TBD

Study on Enzyme Inhibition

In a study examining the enzyme inhibition properties of related compounds, it was found that the introduction of halogen atoms significantly enhanced binding affinity to target enzymes. This suggests that 2-Bromo-6-(oxetan-3-yloxy)aniline may exhibit similar behavior due to its bromine substituent.

Phenotypic Screening for AML Differentiation

Another notable study involved phenotypic screening for small molecules capable of inducing differentiation in acute myeloid leukemia (AML) cells. Compounds structurally related to 2-Bromo-6-(oxetan-3-yloxy)aniline were identified as potential candidates for further investigation due to their ability to upregulate differentiation markers and decrease cell viability.